6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H8F6N4S
• Molecular Weight: 414.3 g/mol
• IUPAC Name: 6-[2-(trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H8F6N4S/c18-16(19,20)10-7-5-9(6-8-10)13-24-25-15-27(13)26-14(28-15)11-3-1-2-4-12(11)17(21,22)23/h1-8H
• InChI Key: FJFGLFRKXHENMS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F)C(F)(F)F

Description

6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research. This compound has attracted attention due to its unique structure and potential biological activities.

Mechanism of Action

The mechanism of action of 6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with specific molecular targets in cells. For example, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell proliferation. It has also been proposed that this compound may disrupt the integrity of fungal cell membranes, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in several studies. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been reported to inhibit the growth of certain fungi, including Candida albicans and Aspergillus fumigatus. In addition, this compound has been shown to have potential as a photosensitizer for photodynamic therapy, which involves the use of light to activate a photosensitizing agent that selectively destroys cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential for exhibiting biological activities and its unique structure. However, the limitations of using this compound include its moderate yield and the need for careful handling due to its potential toxicity.

Future Directions

There are several future directions for research involving 6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. For example, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, the potential of this compound as a photosensitizer for photodynamic therapy warrants further investigation. Furthermore, the use of this compound as a fluorescent probe for detecting reactive oxygen species in biological systems may have important implications for understanding oxidative stress-related diseases. Finally, the development of more efficient and scalable synthesis methods for this compound may facilitate its use in scientific research.

Synthesis Methods

The synthesis of 6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(trifluoromethyl)aniline with 4-(trifluoromethyl)benzoyl isothiocyanate in the presence of triethylamine and acetonitrile. The reaction mixture is heated at reflux for several hours, and the resulting product is purified by column chromatography. The yield of the product is moderate, but the purity is high.

Scientific Research Applications

6-[2-(Trifluoromethyl)phenyl]-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research. This compound has been reported to exhibit anticancer, antifungal, and antiviral activities. It has also been shown to have potential as a photosensitizer for photodynamic therapy. In addition, this compound has been investigated for its potential as a fluorescent probe for detecting reactive oxygen species in biological systems.